Cas no 2227822-37-7 ((2R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol)

• Product Name: (2R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol
• CAS No: 2227822-37-7
• MF: C₈H₈Cl₂FNO
• MW: 224.059623718262
• CID: 6478777
• PubChem ID: 165654910
• Update Time: 2025-06-11

(2R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol
• EN300-1991891
• 2227822-37-7

• Inchi： 1S/C8H8Cl2FNO/c1-4(13)2-5-3-6(11)8(10)12-7(5)9/h3-4,13H,2H2,1H3/t4-/m1/s1
• InChI Key： JJWYSEPISMQOCB-SCSAIBSYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C[C@@H](C)O

Computed Properties

• Exact Mass: 222.9966974g/mol
• Monoisotopic Mass: 222.9966974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Additional information on (2R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol

Introduction to (2R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol (CAS No. 2227822-37-7)

(2R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2227822-37-7, has garnered attention due to its potential applications in drug development and molecular research. The presence of both chloro and fluoro substituents in its pyridine core enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of (2R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol consists of a propanol side chain attached to a pyridine ring modified with chloro and fluoro groups. This configuration not only imparts specific electronic properties but also facilitates interactions with biological targets. The stereochemistry indicated by the (R) configuration at the propanol chiral center further influences its pharmacological activity, making it a subject of interest for medicinal chemists.

In recent years, there has been a growing interest in fluorinated pyridines due to their role in enhancing metabolic stability and bioavailability of pharmaceuticals. The compound (2R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol exemplifies this trend, as the fluorine atom can improve the compound's binding to biological receptors. This has led to extensive research into its potential as a building block for novel therapeutic agents.

One of the most compelling aspects of (2R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol is its utility in the synthesis of more complex molecules. Its reactive sites allow for further functionalization, enabling the creation of diverse pharmacophores. Researchers have leveraged this compound to develop new analogs with enhanced efficacy and reduced side effects. For instance, studies have shown that derivatives of this compound exhibit promising activity against various diseases, including cancer and infectious disorders.

The synthesis of (2R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chloro and fluoro groups necessitates careful handling to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods highlight the compound's importance in modern synthetic chemistry.

The pharmacological profile of (2R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol has been extensively studied in vitro and in vivo. Preliminary results indicate that it interacts with multiple biological targets, suggesting broad therapeutic potential. For example, it has shown inhibitory activity against certain enzymes involved in disease pathways. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system disorders.

The development of new drug candidates often relies on computational modeling to predict their behavior before experimental testing. Molecular docking studies have been performed on (2R)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol to understand its interactions with target proteins. These simulations have provided insights into how modifications can optimize its binding affinity and selectivity. Such computational approaches are integral to modern drug discovery pipelines.

The environmental impact of pharmaceutical compounds is also a critical consideration during development. The biodegradability and toxicity profile of (2R)-1-(2,6-dichloro-5-fluoropyridin-3-yloxylation)propanalcohol are being evaluated to ensure sustainable practices in drug manufacturing. Efforts are underway to develop greener synthetic routes that minimize waste and hazardous byproducts.

In conclusion, (2R)-1-(2,6-dichloro-pyridine) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover its applications, this compound is poised to play a crucial role in advancing therapeutic strategies.